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Compound of Interest

Compound Name: Iodecimol

CAS No.: 81045-33-2

Cat. No.: B1214200

Get Quote

Executive Summary & Chemical Profile
Iodecimol is a hexaiodinated, non-ionic dimeric contrast agent originally developed for

myocardial imaging and vascular diagnostics. Structurally similar to Iodixanol and Iotrolan, it is

characterized by high molecular weight (~1566.18 g/mol ) and high viscosity in solution.

While clinically valued for iso-osmolality, its physical handling in the laboratory presents unique

challenges—specifically regarding dissolution kinetics, photostability, and viscous fluid

dynamics during filtration. This guide provides a standardized workflow to mitigate these risks

and ensure experimental reproducibility.
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Property Specification

Compound Name Iodecimol

CAS Number 81045-33-2

Molecular Formula C₃₅H₄₄I₆N₆O₁₆

Molecular Weight 1566.18 g/mol

Class
Non-ionic Dimeric Iodinated Contrast Media

(ICM)

Physical State White to off-white hygroscopic powder

Solubility Water-soluble (slow kinetics due to aggregation)

Safety & Hazard Analysis (E-E-A-T)
Expert Insight: Unlike ionic monomers, Iodecimol is chemically stable and non-reactive, but its

handling hazards stem from its physical properties and degradation pathways.

Photolytic Degradation (The "Free Iodine" Trap)
Iodinated compounds are inherently photosensitive. Exposure to UV or intense white light

causes the cleavage of the Carbon-Iodine (C-I) bond, releasing free iodide (

) and eventually elemental iodine (

).

Risk: Free iodine is cytotoxic and will confound in vitro toxicity assays, leading to false

positives in cell viability studies.

Control: All solid powder and solutions must be handled under amber light or in vessels

wrapped in aluminum foil.

Viscosity-Induced Pressure Hazards
Aqueous solutions of Iodecimol >200 mg I/mL exhibit non-Newtonian behavior and high

viscosity.
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Risk: Forcing these solutions through standard 0.22

m syringe filters can cause filter membrane rupture or syringe barrel failure, posing a
projectile hazard or sample loss.

Control: Use step-filtration (0.45

m

0.22

m) and heat solutions to 37°C prior to filtration to reduce viscosity.

Biological Safety
While Iodecimol has low acute toxicity, it is a chemical xenobiotic.

PPE: Nitrile gloves (double-gloving recommended for concentrated stocks), safety goggles,

and lab coat.

Inhalation: Handle powder in a fume hood to prevent inhalation of fine particulates, which

can cause transient respiratory irritation.

Core Protocol: Preparation of High-Purity Stock
Solutions
Objective: Prepare a 300 mg I/mL stock solution (approx. 0.39 M) suitable for cell culture

spiking.

Materials Required[2][3][4][5][6][7][8]
Iodecimol Reference Standard (Solid)[1]

HPLC-grade Water or WFI (Water for Injection)

Amber borosilicate glass vials (pre-cleaned)

Water bath set to 45°C
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PVDF Syringe Filters (0.45

m and 0.22

m)

Step-by-Step Methodology
Phase 1: Gravimetric Preparation

Environmental Control: Dim lab lights or work under yellow light.

Weighing: Weigh the calculated amount of Iodecimol powder into an amber volumetric flask.

Note: The powder may be electrostatically charged. Use an anti-static gun if available.

Wetting: Add HPLC-grade water to 70% of the final volume. Do not fill to the line yet.

Phase 2: Thermal-Assisted Dissolution
Expert Insight: Dimeric ICMs form intermolecular hydrogen bond networks that slow dissolution

at room temperature.

Vortex: Vortex vigorously for 60 seconds to disperse clumps.

Incubation: Place the flask in a 45°C water bath for 15–30 minutes with intermittent swirling.

Checkpoint: The solution should turn from a cloudy suspension to a clear, colorless (or

slightly pale yellow) viscous liquid.

Equilibration: Allow the solution to cool to 20°C.

Final Volume: Dilute to volume with water. Invert 10 times to mix.

Phase 3: Sterilization & Filtration
Pre-warming: Re-warm the fully dissolved solution to 37°C (physiological temp) immediately

before filtration. This reduces viscosity by ~30-40%.

Step-Filtration:
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Pass solution through a 0.45

m PVDF filter first to remove large particulates.

Pass the filtrate through a 0.22

m PES or PVDF filter for sterilization.

Warning: Apply slow, steady pressure. If resistance increases, change the filter

immediately. Do not force.

Protocol Visualization
The following diagram illustrates the critical decision points in the solubilization process to

prevent degradation and loss.
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Caption: Workflow for preparing high-concentration Iodecimol solutions, emphasizing thermal

management to overcome viscosity issues.

Application Note: Monitoring Contrast-Induced
Cytotoxicity
Context: Researchers often use Iodecimol to study the mechanisms of Contrast-Induced Acute

Kidney Injury (CI-AKI).

Scientific Rationale
Iodinated contrast media can induce cellular stress via two primary mechanisms:

Direct Toxicity: Uptake by renal proximal tubule cells leads to mitochondrial dysfunction.

Osmotic/Viscous Stress: Physical alteration of fluid dynamics affecting the cell membrane.

Experimental Setup (In Vitro)
Cell Line: HK-2 (Human Kidney 2) proximal tubule cells.

Dose Range: 0, 50, 100, 150 mg I/mL.

Exposure Time: 2–24 hours.

Mechanistic Pathway Diagram
Understanding the cellular impact is crucial for interpreting safety data.
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Caption: Putative mechanism of Contrast-Induced Acute Kidney Injury (CI-AKI) triggered by

intracellular accumulation of iodinated media.

Quality Control & Stability
Before using prepared stocks in valuable experiments, verify integrity:

Visual Check: Solution must be colorless. A yellow tint indicates free iodine (

) release. Discard if yellow.

pH Check: Iodecimol solutions should be neutral (pH 7.0–7.6). Acidification suggests

hydrolysis.

Storage: Store at 4°C protected from light. Do not freeze (precipitate may form and not

redissolve easily).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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